Cas no 919356-52-8 (Phosphine, diphenyl[7-(triethoxysilyl)heptyl]-)
919356-52-8 structure
Product Name:Phosphine, diphenyl[7-(triethoxysilyl)heptyl]-
CAS No:919356-52-8
MF:C25H39O3PSi
MW:446.634629487991
CID:763679
PubChem ID:71425159
Update Time:2025-04-19
Phosphine, diphenyl[7-(triethoxysilyl)heptyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine, diphenyl[7-(triethoxysilyl)heptyl]-
- diphenyl(7-triethoxysilylheptyl)phosphane
- DIPHENYL[7-(TRIETHOXYSILYL)HEPTYL]PHOSPHANE
- 919356-52-8
- DTXSID90843948
-
- Inchi: 1S/C25H39O3PSi/c1-4-26-30(27-5-2,28-6-3)23-17-9-7-8-16-22-29(24-18-12-10-13-19-24)25-20-14-11-15-21-25/h10-15,18-21H,4-9,16-17,22-23H2,1-3H3
- InChI Key: USIJXMOYIFNBNO-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCC[Si](OCC)(OCC)OCC
Computed Properties
- Exact Mass: 446.24060863g/mol
- Monoisotopic Mass: 446.24060863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 16
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Phosphine, diphenyl[7-(triethoxysilyl)heptyl]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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